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A Comparative Study of Different Acid Dyes for Textiles

This guide provides a detailed comparison of the performance of various acid dyes on textile
fibers, specifically wool, silk, and nylon. The information is intended for researchers, scientists,
and professionals in the field of textile chemistry and dye development. The data presented is
based on a comprehensive review of experimental studies.

Classification of Acid Dyes

Acid dyes are anionic colorants that are applied to protein and polyamide fibers in an acidic
dyebath.[1][2] They are primarily classified based on their dyeing characteristics and chemical
structure.[1][3]

Classification by Dyeing Properties

This classification is based on their migration ability, dyeing pH, and wet fastness properties.[1]

[4]

o Leveling Acid Dyes (or Strong Acid Dyes): These have small molecular sizes, exhibit good
leveling properties, and are applied in a strongly acidic medium (pH 2-3).[5][6] They have
good light fastness but generally poor wash fastness.[3][7]

» Milling Acid Dyes (or Weak Acid Dyes): These have larger molecular sizes than leveling
dyes, leading to better wet fastness but poorer leveling properties.[4][8] They are applied in a
weakly acidic to neutral bath (pH 5.2-6.2).[5]
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o Super-milling Acid Dyes: These are a subclass of milling dyes with even larger molecular
structures, resulting in excellent wet fastness.[6][8]

» Metal-Complex Acid Dyes: These dyes contain a metal ion (usually chromium or cobalt) in
their structure, which contributes to excellent light fastness but often produces duller shades.

[2][7]

Classification by Chemical Structure

Acid dyes can also be categorized based on their chromophoric group.[1][3]

e Azo Dyes: The largest and most important group, characterized by the presence of one or
more azo (-N=N-) groups.[1][3]

o Anthraquinone Dyes: These are based on the anthraquinone structure and are known for
their brightness and good light fastness.[3][7]

o Triphenylmethane Dyes: This group provides bright, vibrant colors but often has poor light
fastness.[3][7]

o Other Structures: This includes nitro, nitroso, xanthene, azine, quinoline, and phthalocyanine
based dyes.[3]
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Classification of Acid Dyes.
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Performance Data of Acid Dyes

The performance of acid dyes varies significantly depending on the dye class, the specific dye,

and the textile substrate. The following tables summarize experimental data on color fastness

and dyeing efficiency.

Color Fasthess

Color fastness is a measure of a textile's resistance to color change or transfer under various

conditions. It is typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher

numbers indicating better fastness.[2]

Table 1: Comparative Color Fastness of Acid Dyes on Wool

. Wash Rubbing Rubbing
Light Fastnhess
Dye Class (Scale 1-8) Fastness Fastness (Dry) Fastness (Wet)
cale 1-
(Scale 1-5) (Scale 1-5) (Scale 1-5)
Leveling 4-5 2-3 4-5 3-4
Milling 5-6 4 4 3
Metal-Complex 6-7 4-5 4-5 4
Table 2: Comparative Color Fastness of Acid Dyes on Silk
. Wash Rubbing Rubbing
Light Fastness
Dye Class (Scale 1-8) Fastness Fastness (Dry) Fastness (Wet)
cale 1-
(Scale 1-5) (Scale 1-5) (Scale 1-5)
Leveling 4 3 4-5 4
Milling 5 3-4 4 3-4
Metal-Complex 6 4 4-5 4

Table 3: Comparative Color Fastness of Acid Dyes on Nylon
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. Wash Rubbing Rubbing
Light Fastness

Dye Class (Scale 1-8) Fastness Fastness (Dry) Fastness (Wet)

cale 1-

(Scale 1-5) (Scale 1-5) (Scale 1-5)

Leveling 4-5 3 4 3
Milling 5-6 4 4-5 3-4
Metal-Complex 6-7 4-5 4-5 4

Dyeing Efficiency

Dyeing efficiency is determined by the exhaustion and fixation rates. Exhaustion refers to the
percentage of dye that moves from the dyebath to the fiber, while fixation is the percentage of
the exhausted dye that becomes permanently bound to the fiber.

Table 4: Exhaustion and Fixation of Acid Dyes on Different Fibers

Fiber Dye Class Exhaustion (%) Fixation (%)
Wool Leveling 85-95 90-98
Wool Milling 80-90 95-99
Wool Metal-Complex 90-98 98-99
Silk Leveling 80-90 85-95
Silk Milling 75-85 90-98
Silk Metal-Complex 85-95 95-99
Nylon Leveling 90-98 90-97
Nylon Milling 85-95 92-98
Nylon Metal-Complex 92-99 97-99

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate the performance
of acid dyes.
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General Laboratory Dyeing Procedure

Preparation of Dyebath: Dissolve a pre-calculated amount of acid dye in distilled water. Add
a wetting agent and a leveling agent as required. Adjust the pH of the dyebath using acetic
acid or sulfuric acid according to the dye class.

Dyeing: Introduce the textile material (wool, silk, or nylon) into the dyebath at room
temperature. Gradually raise the temperature to the boil (for wool and nylon) or near boil (for
silk) and maintain for 45-60 minutes with constant stirring.

Rinsing and Soaping: After dyeing, remove the material and rinse thoroughly with cold water.
A subsequent soaping with a non-ionic detergent helps to remove any unfixed dye.

Drying: The dyed material is then squeezed and air-dried.

Color Fastness to Washing (ISO 105-C06)**

o A specimen of the dyed textile is stitched between two pieces of undyed standard multifiber

fabric.

The composite specimen is placed in a stainless-steel container with a specified amount of
standard soap solution and stainless-steel balls (to provide mechanical action).

The container is agitated in a Launder-Ometer at a specified temperature (e.g., 40°C or
60°C) for a set duration (e.g., 30 minutes).

The specimen is then rinsed, squeezed, and dried.

The change in color of the dyed fabric and the staining of the multifiber fabric are assessed
using standard grey scales.

Color Fastness to Light (ISO 105-B02)**

o A specimen of the dyed textile is exposed to a controlled artificial light source (Xenon arc

lamp) that simulates natural daylight.

o A portion of the specimen is covered to serve as an unexposed original for comparison.
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e The exposure is carried out for a specified duration or until a certain degree of fading is
observed in standard blue wool references exposed simultaneously.

e The change in color of the exposed portion of the specimen is assessed by comparing it with
the unexposed portion using the blue wool scale (1-8).

Color Fastness to Rubbing (ISO 105-X12)**

o A specimen of the dyed textile is mounted on the base of a crockmeter.

A standard white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter.

The rubbing is performed for a specified number of cycles (e.g., 10 cycles) with a constant
pressure.

This procedure is repeated with a wet rubbing cloth.

The degree of color transfer to the white rubbing cloth is assessed using a standard grey
scale for staining.

Determination of Dye Exhaustion and Fixation

o Exhaustion: The concentration of the dye in the dyebath is measured spectrophotometrically
before and after the dyeing process. The percentage exhaustion is calculated using the
formula: Exhaustion (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

o Fixation: The dyed fabric is subjected to a rigorous washing process (soaping) to remove any
unfixed dye. The amount of dye in the wash liquor is measured spectrophotometrically. The
percentage fixation is calculated as: Fixation (%) = [((Amount of dye on fiber after dyeing) -
(Amount of dye removed during washing)) / (Amount of dye on fiber after dyeing)] x 100

Signaling Pathways and Experimental Workflows
Mechanism of Acid Dyeing on Protein and Polyamide
Fibers

Acid dyes, being anionic, are attracted to the cationic sites on protein (wool, silk) and
polyamide (nylon) fibers in an acidic medium.[1] The acid in the dyebath protonates the amino

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.textiletradebuddy.com/resources/market-news/exploring-aatcc-standards-for-fabric-colorfastness
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

groups (-NH2) in the fiber, creating positively charged sites (-NH3+), which then form ionic
bonds with the negatively charged sulfonate groups (-SO3-) of the dye molecules.[9] Van der
Waals forces and hydrogen bonding also contribute to the dye-fiber interaction.[3]

Mechanism of Acid Dyeing
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Acid Dyeing Mechanism.
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Experimental Workflow for Comparative Study

The following diagram illustrates a typical workflow for a comparative study of different acid
dyes.

Experimental Workflow for Acid Dye Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

